Cas no 718-08-1 (Ethyl 4-Phenylacetoacetate)

Ethyl 4-Phenylacetoacetate structure
Ethyl 4-Phenylacetoacetate structure
Product Name:Ethyl 4-Phenylacetoacetate
CAS No:718-08-1
MF:C12H14O3
MW:206.237763881683
MDL:MFCD03844818
CID:571016
PubChem ID:225855
Update Time:2025-04-19

Ethyl 4-Phenylacetoacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-oxo-4-phenylbutanoate
    • 3-oxo-4-phenyl-butyric acid ethyl ester
    • Benzenebutanoic acid, b-oxo-, ethyl ester
    • Ethyl 4-Phenylacetoacetate
    • 4-Phenyl-3-oxobutanoic acid ethyl ester
    • Ethyl 3-oxo-4-phenylbutyrate
    • Ethyl3-oxo-4-phenylbutanoate
    • NSC15691
    • ethyl 4-phenyl-3-oxobutyrate
    • ethyl 3-oxo-4-phenyl-butanoate
    • BOZNWXQZCYZCSH-UHFFFAOYSA-N
    • RP26223
    • gamma-Phenylacetoacetic acid ethyl ester
    • gamma-phenyl acetoacetic acid ethyl
    • SCHEMBL319873
    • GS-3901
    • EN300-99190
    • Z839816996
    • gamma-phenyl acetoacetic acid ethyl ester
    • J-521058
    • CS-W018590
    • NSC-15691
    • FT-0613319
    • 718-08-1
    • 3-Oxo-4-phenylbutyric acid ethyl ester
    • A9385
    • Benzenebutanoic acid,b-oxo-,ethyl ester
    • FT-0600129
    • AKOS010951687
    • SB38435
    • DTXSID40280147
    • AM20041075
    • SY041609
    • MFCD03844818
    • DB-006514
    • MDL： MFCD03844818
    • Inchi： 1S/C12H14O3/c1-2-15-12(14)9-11(13)8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
    • InChI Key： BOZNWXQZCYZCSH-UHFFFAOYSA-N
    • SMILES： O(CC)C(CC(CC1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 206.09400
  • Monoisotopic Mass: 206.094294304 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • Molecular Weight: 206.24
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.091
  • Boiling Point: 290.3°C at 760 mmHg
  • Flash Point: 124 ºC
  • Refractive Index: 1.054-1.059
  • PSA: 43.37000
  • LogP: 1.75140

Ethyl 4-Phenylacetoacetate Security Information

Ethyl 4-Phenylacetoacetate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 4-Phenylacetoacetate Pricemore >>

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Ethyl 4-Phenylacetoacetate Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:718-08-1)Ethyl 3-oxo-4-phenylbutanoate
Order Number:sfd13675
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:718-08-1)Ethyl 3-oxo-4-phenylbutanoate
sfd13675
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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